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Compound of Interest

Compound Name: cerivastatin sodium

Cat. No.: B1176552 Get Quote

Essential guidelines for the safe and compliant disposal of cerivastatin sodium, ensuring the

protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount. Cerivastatin sodium, a statin formerly used

to lower cholesterol, requires careful handling and disposal, even in a laboratory setting where

it might be used for research purposes. Adherence to established protocols is crucial to prevent

environmental contamination and ensure regulatory compliance.

The primary method for the disposal of cerivastatin sodium and other non-RCRA (Resource

Conservation and Recovery Act) pharmaceutical waste is incineration by a licensed hazardous

waste management company. This ensures the complete destruction of the active

pharmaceutical ingredient. Under no circumstances should cerivastatin sodium be disposed

of down the drain or in regular solid waste.

Step-by-Step Disposal Procedures for Cerivastatin
Sodium
1. Waste Identification and Segregation:

Designate a specific waste container for cerivastatin sodium and materials contaminated

with it. This container should be separate from regular trash, biohazardous waste, and

RCRA-regulated hazardous chemical waste.
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Use appropriate containers: For solid cerivastatin sodium waste, a wide-mouth jar or a

designated "burn box" is suitable. Liquid waste containing cerivastatin sodium should be

collected in a compatible, leak-proof container. It is recommended to use containers

specifically designated for non-hazardous pharmaceutical waste, which are often white with

blue lids.[1]

2. Labeling:

Clearly label the waste container with "Hazardous Waste Pharmaceuticals" or as directed by

your institution's Environmental Health and Safety (EHS) department.[2]

The label should include:

The full chemical name: "Cerivastatin Sodium"

The name of the Principal Investigator (PI) and the laboratory location (building and room

number).[2]

Contact information for the responsible party.[2]

An accumulation start date.

3. Waste Accumulation and Storage:

Store the waste container in a designated and secure Satellite Accumulation Area (SAA)

within the laboratory.[2]

Ensure the container is kept closed except when adding waste.

Do not mix cerivastatin sodium waste with other incompatible chemicals.

4. Disposal of Contaminated Materials:

Personal Protective Equipment (PPE): Non-saturated gloves, bench paper, and wipes

contaminated with trace amounts of cerivastatin sodium should be placed in the

designated cerivastatin sodium waste container.

Glassware and Lab Equipment:
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For grossly contaminated reusable glassware, rinse with a suitable solvent (e.g., ethanol

or methanol) and collect the rinsate as hazardous waste. Then, wash the glassware with

soap and water.

Disposable glassware or plasticware heavily contaminated with cerivastatin sodium
should be disposed of in the designated waste container.

Empty containers that held cerivastatin sodium should be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous waste.[3]

5. Arranging for Disposal:

Once the waste container is full (typically around 80% capacity), or if the research project is

complete, contact your institution's EHS department to arrange for a waste pickup.

Follow your institution's specific procedures for requesting a hazardous waste collection.

This may involve submitting an online form or contacting the EHS office directly.

Decontamination of Laboratory Equipment
Prior to servicing, moving, or disposal, any laboratory equipment that has come into contact

with cerivastatin sodium must be thoroughly decontaminated.

Procedure for Decontaminating Non-Porous Surfaces (e.g., balances, stir plates, fume hood

surfaces):

Wear appropriate PPE: lab coat, safety glasses, and chemical-resistant gloves.

Wipe the surface with a cloth or paper towel dampened with a detergent solution to remove

any visible powder.

Wipe the surface with a solvent known to dissolve cerivastatin sodium, such as methanol

or ethanol. Use a fresh, clean cloth or paper towel.

Allow the surface to air dry completely in a well-ventilated area.

Dispose of all cleaning materials (wipes, paper towels) in the designated cerivastatin
sodium waste container.
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Quantitative Data for Pharmaceutical Waste
Management
While there are no specific quantitative disposal limits for cerivastatin sodium as a non-RCRA

waste, the classification of a laboratory as a hazardous waste generator is based on the total

amount of hazardous waste produced per month. This status dictates the specific regulatory

requirements for storage and disposal.

Generator Category
Non-Acute Hazardous
Waste Generation Rate

Acute Hazardous Waste
Generation Rate

Very Small Quantity Generator

(VSQG)
≤ 100 kg/month ≤ 1 kg/month

Small Quantity Generator

(SQG)

> 100 kg and < 1,000

kg/month
≤ 1 kg/month

Large Quantity Generator

(LQG)
≥ 1,000 kg/month > 1 kg/month

Source: U.S. Environmental Protection Agency (EPA)[4][5]
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Waste Generation & Segregation

Storage & Accumulation

Final Disposal

Cerivastatin sodium waste generated
(pure chemical, contaminated labware, PPE)

Is the waste RCRA-listed hazardous waste?

Segregate as Non-RCRA
Pharmaceutical Waste

No (likely for cerivastatin)

Contact Environmental Health & Safety (EHS)
for waste pickup

Yes

Place in designated, labeled container
'For Incineration'

Store in a secure
Satellite Accumulation Area (SAA)

Is the container full
(approx. 80%)?

No

Yes

Waste collected by
licensed hazardous waste vendor

Transport to a permitted facility
for incineration
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Caption: Workflow for the proper disposal of cerivastatin sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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